Cas no 5978-22-3 (H-Lys(Z)-OtBu.HCl)

• Product Name: H-Lys(Z)-OtBu.HCl
• CAS No: 5978-22-3
• MF: C₁₈H₂₉ClN₂O₄
• MW: 372.886864423752
• MDL: MFCD00038898
• CID: 95353
• PubChem ID: 13536460
• Update Time: 2025-05-19

H-Lys(Z)-OtBu.HCl Chemical and Physical Properties

Names and Identifiers

• H-LYS(Z)-OTBU HCL
• (S)-tert-Butyl 2-amino-6-(benzyloxycarbonylamino)hexanoate
• (S)-tert-Butyl 2-amino-6-(((benzyloxy)carbonyl)amino)hexanoate hydrochloride
• HCl.H-Lys(Z)-OtBu
• H-LYS(CBZ)-OBUT·HCL
• H-Lys(z)-OBut·HCl
• H-Lys(z)-ObutHCl
• H-Lys(Z)-OtBu · HCl
• H-LYS(Z)-OTBU HYDROCHLORIDE
• H-Lys(Z)-OtBu.HCl
• H-Lys(Z)-OtBu•HCl
• H-Lys(Z)-OtBu�HCl
• Nε-Z-L-lysine tert-butyl ester hydrochloride
• tert-butyl (2S)-2-amino-6-(phenylmethoxycarbonylamino)hexanoate,hydrochloride
• hydrochloride
• Tert-butyl (2s)-2-amino-6-(phenylmethoxycarbonylamino)hexanoate
• tert-butyl (2S)-2-amino-6-{[(benzyloxy)carbonyl]amino}hexanoate hydrochloride
• Z-Lys-OtBu HCl
• Lys(Cbz)OtBu.HCl
• Lys(Z)-OtBu HCl
• H-Lys(Z)-OtBuCl
• Nepsilon-Cbz-L-lysine tert-Butyl Ester Hydrochloride
• H-L-Lys(Z)-OtBu hydrochloride
• HEMZMPXAQORYDR-RSAXXLAASA-N
• H-Lys(CBZ)-O-t-Bu
• tert-Butyl N~6~-[(benzyloxy)carbonyl]-L-lysinate--hydrogen chloride (1/1)
• A858019
• BP-11276
• AKOS015844367
• tert-butyl Nepsilon -benzyloxycarbonyllysinate hydrochloride
• 5978-22-3
• SCHEMBL7990901
• tert-Butyl N6-((benzyloxy)carbonyl)-L-lysinate hydrochloride
• (S)-tert-butyl 2-amino-6-(benzyloxycarbonylamino)hexanoate hydrochloride
• H-Lys(CBZ)-O-t-Bu hydrochloride
• GS-6303
• HY-W008029
• F10954
• Tert-butyl (2s)-2-amino-6-(phenylmethoxycarbonylamino)hexanoate hydrochloride
• DTXSID50543194
• CS-W008029
• MFCD00038898
• AMY30895
• H-L-Lys(Z)-OtBu*HCl
• EN300-72021
• tert-butyl (2S)-2-amino-6-(phenylmethoxycarbonylamino)hexanoate;hydrochloride
• AKOS015998699
• 2-amino-6-benzyloxycarbonylamino-hexanoic acid tert-bu ester,hydrochloride

• MDL： MFCD00038898
• Inchi： 1S/C18H28N2O4.ClH/c1-18(2,3)24-16(21)15(19)11-7-8-12-20-17(22)23-13-14-9-5-4-6-10-14;/h4-6,9-10,15H,7-8,11-13,19H2,1-3H3,(H,20,22);1H/t15-;/m0./s1
• InChI Key： HEMZMPXAQORYDR-RSAXXLAASA-N
• SMILES： Cl.O(C([C@H](CCCCNC(=O)OCC1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 372.18200
• Monoisotopic Mass: 372.1815851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 387
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 90.6

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 469.6℃ at 760 mmHg
• Flash Point: 237.8℃
• PSA: 90.65000
• LogP: 4.64530
• Solubility: Not determined

H-Lys(Z)-OtBu.HCl Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-Lys(Z)-OtBu.HCl

H-Lys(Z)-OtBu.HCl: A Comprehensive Overview

CAS No. 5978-22-3 corresponds to the compoundH-Lys(Z)-OtBu.HCl, which is a specific derivative of lysine, a naturally occurring amino acid. This compound is widely used in various fields of chemical synthesis, particularly in peptide chemistry and organic synthesis. The nameH-Lys(Z)-OtBu.HCl indicates that the lysine residue is modified with a Z (benzyloxycarbonyl) protecting group on its amino terminus and an tert-butoxycarbonyl (Boc) group on its side chain, with the hydrochloride salt form.

The structure ofH-Lys(Z)-OtBu.HCl is characterized by its dual protection strategy. The Z group is a common protecting group for amino acids, providing stability during synthesis. The tert-butoxycarbonyl (Boc) group further enhances the compound's versatility in synthetic applications. This dual protection makes it an ideal reagent for constructing complex peptides and proteins in a controlled manner.

Recent advancements in peptide synthesis have highlighted the importance of using highly functionalized amino acid derivatives likeH-Lys(Z)-OtBu.HCl. Researchers have demonstrated that this compound can be effectively incorporated into solid-phase synthesis protocols, enabling the construction of bioactive peptides with high precision. Its use has been particularly beneficial in the development of peptide-based drugs and vaccines.

In addition to its role in peptide synthesis,H-Lys(Z)-OtBu.HCl has found applications in other areas of organic chemistry. For instance, it has been employed as a building block in the synthesis of bioconjugates and modified nucleic acids. Its compatibility with various coupling reagents and its stability under mild reaction conditions make it a valuable tool for chemists working in diverse fields.

From an analytical standpoint,CAS No. 5978-22-3 has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into the compound's structure and reactivity, further solidifying its role as a key reagent in organic synthesis.

In conclusion,H-Lys(Z)-OtBu.HCl represents a significant advancement in the field of amino acid derivatives. Its unique combination of protective groups and versatile reactivity make it an indispensable tool for researchers working on complex molecule synthesis. As the demand for sophisticated chemical building blocks continues to grow,CAS No. 5978-22-3 will undoubtedly remain at the forefront of chemical innovation.